2-bromo-N-isopropyl-N-phenyl-acetamide

• CAS No.: 161455-97-6
• Molecular Formula: C11H14BrNO
• Molecular Weight: 256.14 g/mol
• IUPAC Name: 2-bromo-N-phenyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C11H14BrNO/c1-9(2)13(11(14)8-12)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
• InChI Key: IBAZKQBHJBOGCI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1=CC=CC=C1)C(=O)CBr

Description

2-bromo-N-isopropyl-N-phenyl-acetamide is a useful research compound. Its molecular formula is C11H14BrNO and its molecular weight is 256.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Isopropyl aniline (8.00 g, 59.2 mmol) and triethylamine (8.26 mL, 59.2 mmol) are combined in anhydrousDCM (75 mL) under nitrogen and cooled to 0°-5° C. with an ice-water bath. Bromoacetyl bromide (5.16 mL, 59.2 mmol) is added dropwise over approximately 10 min. and the reaction is allowed to stir to ambient temperature overnight. The mixture is combined with aqueous HCl (50 mL 1N) and transferred to a separatory funnel. The organic layer is separated, dried over anhydrous magnesium sulfate, filtered and concentrated in vacuo to provide the title compound as a brown solid (15.13 g, 59.1 mmol). 1H NMR (300 MHz, CDCl3) δ=1.08 (d, J=6.8 Hz, 6H); 3.53 (s, 2H); 4.92-5.01 (m, 1H); 7.18-7.54 (m, 5H). TLC Rf=0.22 (3:17 ethyl acetate: hexane).